Cas no 358641-30-2 (1H-1,2,4-Triazole,3-(3-ethyl-1-methyl-4-nitro-1H-pyrazol-5-yl)-5-(2-propenylthio)-)
358641-30-2 structure
Product Name:1H-1,2,4-Triazole,3-(3-ethyl-1-methyl-4-nitro-1H-pyrazol-5-yl)-5-(2-propenylthio)-
CAS No:358641-30-2
MF:C11H14N6O2S
MW:294.332859516144
CID:1473855
Update Time:2024-08-24
1H-1,2,4-Triazole,3-(3-ethyl-1-methyl-4-nitro-1H-pyrazol-5-yl)-5-(2-propenylthio)- Chemical and Physical Properties
Names and Identifiers
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- 1H-1,2,4-Triazole,3-(3-ethyl-1-methyl-4-nitro-1H-pyrazol-5-yl)-5-(2-propenylthio)-
- 1H-1,2,4-Triazole, 3-(3-ethyl-1-methyl-4-nitro-1H-pyrazol-5-yl)-5-(2-propen-1-ylthio)-
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- Inchi: 1S/C11H14N6O2S/c1-4-6-20-11-12-10(13-14-11)9-8(17(18)19)7(5-2)15-16(9)3/h4H,1,5-6H2,2-3H3,(H,12,13,14)
- InChI Key: ADVHQKCLKWXTIZ-UHFFFAOYSA-N
- SMILES: N1C(SCC=C)=NC(C2N(C)N=C(CC)C=2[N+]([O-])=O)=N1
Computed Properties
- Exact Mass: 294.09012
Experimental Properties
- Density: 1.47±0.1 g/cm3(Predicted)
- Boiling Point: 529.6±60.0 °C(Predicted)
- PSA: 102.53
- pka: 7.20±0.40(Predicted)
1H-1,2,4-Triazole,3-(3-ethyl-1-methyl-4-nitro-1H-pyrazol-5-yl)-5-(2-propenylthio)- Related Literature
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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